Cas no 64310-77-6 (2-Propanone, 1,3-bis[[(4-chlorophenyl)methyl]thio]-)

• Product Name: 2-Propanone, 1,3-bis[[(4-chlorophenyl)methyl]thio]-
• CAS No: 64310-77-6
• MF: C₁₇H₁₆Cl₂OS₂
• MW: 371.344340324402
• CID: 1676588
• Update Time: 2024-09-03

2-Propanone, 1,3-bis[[(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis[[(4-chlorophenyl)methyl]thio]-

• Inchi： 1S/C17H16Cl2OS2/c18-15-5-1-13(2-6-15)9-21-11-17(20)12-22-10-14-3-7-16(19)8-4-14/h1-8H,9-12H2
• InChI Key： PFSUNGARNSNPEJ-UHFFFAOYSA-N
• SMILES： C(SCC1=CC=C(Cl)C=C1)C(=O)CSCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 370.00218
• Monoisotopic Mass: 370.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 478.9±45.0 °C(Predicted)
• PSA: 17.07